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Compound of Interest

Compound Name: N-Ethylacetanilide

Cat. No.: B1213863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of N-
Ethylacetanilide, including detailed experimental protocols for their determination. The

information is presented to support research and development activities where this compound

is of interest.

Physicochemical Data of N-Ethylacetanilide
N-Ethylacetanilide is a chemical compound with the molecular formula C10H13NO.[1][2] It is

also known by other names such as Acetethylanilide and N-Ethyl-N-phenylacetamide.[1][2] The

following table summarizes its key quantitative physicochemical properties.
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Property Value

Melting Point 55°C[3]

Boiling Point 245.4°C (at 760 mmHg)[3]

Molecular Formula C10H13NO[1]

Molecular Weight 163.2163 g/mol [1]

Density 1.035 g/cm³[3]

Flash Point 101.4°C[3]

Vapor Pressure 0.0288 mmHg (at 25°C)[3]

Experimental Protocols
The determination of accurate melting and boiling points is crucial for the identification and

purity assessment of chemical compounds. The following sections detail standardized

laboratory procedures for these measurements.

Melting Point Determination Protocol (Capillary Method)
The capillary method is a common and reliable technique for determining the melting point of a

solid organic compound.[4] A pure crystalline solid typically exhibits a sharp melting point range

of 0.5-1.0°C.[5]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (one end sealed)

Thermometer

N-Ethylacetanilide sample (dry and powdered)

Spatula

Watch glass
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Procedure:

Sample Preparation: Ensure the N-Ethylacetanilide sample is completely dry, as moisture

can depress the melting point.[6] Place a small amount of the compound on a clean, dry

watch glass and crush it into a fine powder.

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered

sample.[6] Tap the sealed end of the tube gently on a hard surface to pack the solid into the

bottom.[6] The packed sample height should be approximately 2-3 mm.[6][7]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.[6]

Heating and Observation: Heat the apparatus rapidly to a temperature about 15-20°C below

the expected melting point of 55°C. Then, adjust the heating rate to a slow increase of about

1-2°C per minute to ensure thermal equilibrium.[5][6]

Data Recording: Observe the sample through the magnifying lens. Record the temperature

at which the first drop of liquid appears (the beginning of melting). Continue observing and

record the temperature at which the last solid crystal melts completely.[5] This range is the

melting point of the sample.

Cooling and Repetition: Allow the apparatus to cool. For accuracy, a second determination

should be performed using a fresh sample and a new capillary tube.[7]
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Sample Preparation

Measurement

Data Recording

Dry the N-Ethylacetanilide sample

Crush sample to a fine powder

Pack into a capillary tube (2-3 mm height)

Place capillary in melting point apparatus

Heat rapidly to ~40°C

Heat slowly (1-2°C/min)

Observe sample

Record T1: First liquid drop appears

Melting Point Range = T1 - T2

Record T2: All solid has melted

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Boiling Point Determination Protocol (Thiele Tube
Method)
The Thiele tube method is a convenient technique for determining the boiling point of a liquid

using a small sample size.[8] The boiling point is the temperature at which the vapor pressure

of the liquid equals the external atmospheric pressure.[9][10]

Apparatus and Materials:

Thiele tube

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer

Rubber band or thread

Heating source (e.g., Bunsen burner)

Mineral oil or other high-boiling liquid

N-Ethylacetanilide sample (liquid form; if solid, it must be melted first)

Procedure:

Sample Preparation: Fill the small test tube to about half-full with the liquid N-
Ethylacetanilide sample.[8]

Capillary Insertion: Place a capillary tube (sealed end up) into the test tube containing the

sample.[8]

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring

the bottom of the test tube is level with the thermometer bulb.[8]

Heating: Clamp the Thiele tube and insert the thermometer assembly, ensuring the sample is

immersed in the mineral oil bath.[8] Gently heat the side arm of the Thiele tube.[10] The
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design of the tube will circulate the oil to ensure uniform heating.[10]

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.

Continue heating until a rapid and continuous stream of bubbles emerges from the open end

of the capillary tube.[8][10] This indicates that the vapor pressure of the sample has

exceeded the external pressure.

Data Recording: Remove the heat source and allow the apparatus to cool slowly. Observe

the sample closely. The temperature at which the bubbling stops and the liquid just begins to

be drawn back into the capillary tube is the boiling point of the sample.[8][10] Record this

temperature.

Pressure Correction: For high accuracy, the observed boiling point can be corrected to

standard atmospheric pressure (760 mmHg) if the laboratory pressure is different.
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Apparatus Setup

Heating & Observation

Result

Fill small test tube with liquid sample

Insert inverted capillary tube

Attach tube to thermometer

Place assembly in Thiele tube with oil

Gently heat the Thiele tube side arm

Observe for a rapid stream of bubbles

Remove heat source

Watch for liquid to enter capillary

Record temperature when liquid enters capillary

This temperature is the boiling point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Logical Relationship: Synthesis Pathway
Understanding the synthesis of a compound provides context for its properties and potential

impurities. N-Ethylacetanilide can be synthesized via the N-acetylation of N-ethylaniline. This

reaction is a type of nucleophilic acyl substitution.

N-Ethylaniline

N-Ethylacetanilide

Acetic Anhydride
(or Acetyl Chloride)

Acetic Acid
(or HCl)

Click to download full resolution via product page

Caption: Synthesis of N-Ethylacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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